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Compound of Interest

Compound Name: Elemol

Cat. No.: B1671167 Get Quote

Introduction

Elemol is a naturally occurring sesquiterpenoid alcohol found in the essential oils of various

plants. This guide provides a detailed overview of its chemical structure, physicochemical

properties, and pharmacological activities, with a focus on its potential applications in drug

discovery and development. The information presented is intended for researchers, scientists,

and professionals in the pharmaceutical and biotechnology industries.

Chemical Structure and Identification
Elemol, with the chemical formula C₁₅H₂₆O, is a sesquiterpenoid possessing a characteristic

elemane skeleton.[1] Its structure features a cyclohexane ring substituted with a methyl group,

an ethenyl (vinyl) group, and an isopropenyl group, along with a tertiary alcohol functional

group.
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Identifier Value

IUPAC Name
2-[(1R,3S,4S)-4-ethenyl-4-methyl-3-prop-1-en-

2-ylcyclohexyl]propan-2-ol[2]

CAS Number 639-99-6[2]

Chemical Formula C₁₅H₂₆O[2][3][4]

Canonical SMILES CC(=C)C1CC(CCC1(C)C=C)C(C)(C)O[3]

InChI Key GFJIQNADMLPFOW-UHFFFAOYSA-N[3]

Physicochemical Properties
A summary of the key physicochemical properties of elemol is presented in the table below.

These properties are crucial for its handling, formulation, and pharmacokinetic profiling.

Property Value Source

Molecular Weight 222.37 g/mol [2][3][4]

Appearance
Pale yellow to yellow crystals

or solid
[5]

Melting Point 51.00 to 52.00 °C [1]

Boiling Point
144.00 to 145.00 °C at 15.00

mm Hg
[1]

Density 0.936 g/cm³ at 20 °C [6]

Solubility
Soluble in DMSO; Practically

insoluble in water
[1][3]

logP (Octanol/Water Partition

Coefficient)
4.4 [2]
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Elemol has demonstrated a range of pharmacological activities, including anti-inflammatory,

antimicrobial, and anticancer effects. These properties are attributed to its unique chemical

structure and its ability to modulate specific biological pathways.

Anti-inflammatory Activity
Elemol, as a constituent of various essential oils, has been associated with anti-inflammatory

effects. While specific studies on isolated elemol are limited, the anti-inflammatory action of

essential oils containing elemol is often attributed to the modulation of the NF-κB (Nuclear

Factor kappa-light-chain-enhancer of activated B cells) signaling pathway. NF-κB is a key

transcription factor that regulates the expression of pro-inflammatory cytokines and enzymes.
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Click to download full resolution via product page

Caption: Proposed anti-inflammatory mechanism of Elemol via NF-κB pathway inhibition.

Antimicrobial Activity
Elemol is recognized for its broad-spectrum anti-infectious properties, including antibacterial,

antiviral, antifungal, and antiparasitic activities.[3] While detailed studies on the minimum

inhibitory concentrations (MIC) of pure elemol are not extensively available, essential oils

containing significant amounts of elemol have shown efficacy against various pathogens. For

example, the essential oil of Cryptomeria japonica, which contains elemol, has demonstrated

antimicrobial properties. The proposed mechanism of action for terpenoids like elemol often

involves the disruption of microbial cell membranes and inhibition of essential cellular

processes.

Anticancer Activity
Emerging evidence suggests that elemol may possess anticancer properties. The essential oil

of Myrcia splendens, which contains elemol, has been shown to exhibit cytotoxic activity

against A549 lung cancer cells.[7] The proposed mechanism for the anticancer effects of many

sesquiterpenoids involves the induction of apoptosis (programmed cell death) and the inhibition

of cancer cell proliferation and migration. Further research is needed to elucidate the specific

signaling pathways targeted by elemol in cancer cells.
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Caption: General workflow for evaluating the in vitro anticancer activity of Elemol.

Experimental Protocols
Detailed experimental methodologies are essential for the replication and validation of scientific

findings. Below are generalized protocols for key assays used to evaluate the pharmacological

properties of elemol.
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Determination of Minimum Inhibitory Concentration
(MIC)
The antimicrobial activity of elemol can be determined using the broth microdilution method.

Methodology:

Prepare a stock solution of elemol in a suitable solvent (e.g., DMSO).

In a 96-well microtiter plate, perform serial two-fold dilutions of the elemol stock solution in a

suitable microbial growth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for

fungi).

Inoculate each well with a standardized suspension of the test microorganism (e.g., 5 x 10⁵

CFU/mL for bacteria).

Include positive (microorganism with no elemol) and negative (medium only) controls.

Incubate the plates under appropriate conditions (e.g., 37°C for 24 hours for bacteria).

The MIC is defined as the lowest concentration of elemol that completely inhibits the visible

growth of the microorganism.

Cell Viability Assay (MTT Assay)
The cytotoxic effect of elemol on cancer cells can be assessed using the MTT (3-(4,5-

dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Methodology:

Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow

them to adhere overnight.

Treat the cells with various concentrations of elemol for a specified period (e.g., 24, 48, or

72 hours).

After the treatment period, add MTT solution to each well and incubate for 2-4 hours to allow

the formation of formazan crystals.
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Solubilize the formazan crystals by adding a solubilization buffer (e.g., DMSO or isopropanol

with HCl).

Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

Calculate the percentage of cell viability relative to untreated control cells and determine the

IC₅₀ value (the concentration of elemol that inhibits 50% of cell growth).

NF-κB Activation Assay (Western Blot)
The effect of elemol on the NF-κB signaling pathway can be investigated by analyzing the

expression and phosphorylation of key proteins using Western blotting.

Methodology:

Culture relevant cells (e.g., macrophages like RAW 264.7) and pre-treat with different

concentrations of elemol for a specific duration.

Stimulate the cells with an inflammatory agent (e.g., lipopolysaccharide - LPS) to activate the

NF-κB pathway.

Lyse the cells and extract total protein.

Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

Block the membrane and incubate with primary antibodies specific for total and

phosphorylated forms of NF-κB pathway proteins (e.g., IκBα, p65).

Incubate with a suitable HRP-conjugated secondary antibody.

Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and

visualize using an imaging system.

Quantify the band intensities to determine the effect of elemol on protein expression and

phosphorylation.
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Elemol is naturally present in the essential oils of a variety of plants, including:

Chamaecyparis obtusa (Hinoki cypress)[6]

Magnolia officinalis

Ferula species

Cryptomeria japonica (Japanese cedar)

Myrcia splendens[7]

Isolation: Elemol is typically isolated from essential oils through chromatographic techniques

such as column chromatography and preparative gas chromatography.

Synthesis: Chemical synthesis of elemol has been achieved through various multi-step organic

synthesis routes, often involving rearrangements of other sesquiterpenoid precursors.

Conclusion
Elemol is a promising natural compound with a range of pharmacological activities that warrant

further investigation for its potential therapeutic applications. This guide provides a foundational

understanding of its chemical and biological properties to support ongoing and future research

in drug discovery and development. The provided experimental protocols offer a starting point

for researchers to explore the mechanisms of action of this intriguing sesquiterpenoid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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